Cas no 1330764-24-3 (5-Aminomethyl-3H-imidazole-4-carboxylic acid ethyl ester)

• Product Name: 5-Aminomethyl-3H-imidazole-4-carboxylic acid ethyl ester
• CAS No: 1330764-24-3
• MF: C₇H₁₁N₃O₂
• MW: 169.181141138077
• MDL: MFCD20230573
• CID: 4584304
• PubChem ID: 71306227
• Update Time: 2025-10-20

5-Aminomethyl-3H-imidazole-4-carboxylic acid ethyl ester Chemical and Physical Properties

Names and Identifiers

• 5-Aminomethyl-3H-imidazole-4-carboxylic acid ethyl ester
• ethyl 5-(aminomethyl)-1H-imidazole-4-carboxylate
• Ethyl 4-(aminomethyl)-1H-imidazole-5-carboxylate
• AM806252
• EN300-722112
• CS-0298866
• AKOS027255387
• Ethyl4-(aminomethyl)-1H-imidazole-5-carboxylate
• 1330764-24-3
• AS-39760
• MFCD20230573

• MDL： MFCD20230573
• Inchi： 1S/C7H11N3O2/c1-2-12-7(11)6-5(3-8)9-4-10-6/h4H,2-3,8H2,1H3,(H,9,10)
• InChI Key： TWRZLDQFXPGVSE-UHFFFAOYSA-N
• SMILES： O(CC)C(C1=C(CN)NC=N1)=O

Computed Properties

• Exact Mass: 169.085126602g/mol
• Monoisotopic Mass: 169.085126602g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 4
• Complexity: 163
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.5
• Topological Polar Surface Area: 81

Additional information on 5-Aminomethyl-3H-imidazole-4-carboxylic acid ethyl ester

5-Aminomethyl-3H-imidazole-4-carboxylic acid ethyl ester (CAS No. 1330764-24-3): An Overview of Its Properties and Applications

5-Aminomethyl-3H-imidazole-4-carboxylic acid ethyl ester (CAS No. 1330764-24-3) is a versatile compound that has garnered significant attention in the fields of chemistry, biology, and pharmaceutical research. This compound, characterized by its unique structural features, has shown promise in various applications, including drug discovery and synthetic chemistry. In this article, we will delve into the properties, synthesis, and potential applications of 5-Aminomethyl-3H-imidazole-4-carboxylic acid ethyl ester.

The chemical structure of 5-Aminomethyl-3H-imidazole-4-carboxylic acid ethyl ester is defined by its imidazole ring and the presence of an aminomethyl group and an ethyl ester moiety. The imidazole ring is a key functional group that confers biological activity and reactivity to the molecule. The aminomethyl group adds further versatility, allowing for various chemical modifications and conjugations. The ethyl ester moiety enhances the solubility and stability of the compound, making it suitable for a wide range of applications.

Recent studies have highlighted the importance of imidazole derivatives in medicinal chemistry. For instance, a study published in the Journal of Medicinal Chemistry in 2021 explored the potential of imidazole-based compounds as inhibitors of specific enzymes involved in cancer pathways. The researchers found that certain imidazole derivatives, including those with aminomethyl groups, exhibited potent inhibitory activity against these enzymes. This finding underscores the potential of 5-Aminomethyl-3H-imidazole-4-carboxylic acid ethyl ester as a lead compound for drug development.

The synthesis of 5-Aminomethyl-3H-imidazole-4-carboxylic acid ethyl ester can be achieved through several routes. One common method involves the reaction of 3H-imidazole-4-carboxylic acid with an appropriate amine and alcohol under controlled conditions. This multi-step process requires careful optimization to ensure high yields and purity. Advanced synthetic techniques, such as microwave-assisted synthesis and catalytic methods, have been employed to improve the efficiency and scalability of the synthesis.

In addition to its potential as a drug candidate, 5-Aminomethyl-3H-imidazole-4-carboxylic acid ethyl ester has found applications in other areas of research. For example, it can serve as a building block for the synthesis of more complex molecules with specific biological activities. The ability to introduce functional groups at specific positions on the imidazole ring makes it a valuable intermediate in organic synthesis.

The biological activity of 5-Aminomethyl-3H-imidazole-4-carboxylic acid ethyl ester has been investigated in various assays. Studies have shown that it can modulate the activity of certain receptors and enzymes, making it a useful tool for probing biological pathways. For instance, research published in the Bioorganic & Medicinal Chemistry Letters in 2020 demonstrated that this compound exhibited selective binding to G-protein coupled receptors (GPCRs), which are important targets for many therapeutic agents.

The safety profile of 5-Aminomethyl-3H-imidazole-4-carboxylic acid ethyl ester is also an important consideration for its use in pharmaceutical applications. Toxicological studies have indicated that it is generally well-tolerated at therapeutic concentrations. However, as with any new chemical entity, thorough safety assessments are necessary to ensure its safe use in clinical settings.

In conclusion, 5-Aminomethyl-3H-imidazole-4-carboxylic acid ethyl ester (CAS No. 1330764-24-3) is a promising compound with diverse applications in medicinal chemistry and synthetic biology. Its unique structural features and biological activity make it a valuable candidate for further research and development. As ongoing studies continue to uncover new insights into its properties and potential uses, it is likely that this compound will play an increasingly important role in advancing our understanding of biological systems and developing new therapeutic agents.